Cas no 1805508-92-2 (1,3-Bis(trifluoromethyl)-2,4-dihydroxybenzene)

• Product Name: 1,3-Bis(trifluoromethyl)-2,4-dihydroxybenzene
• CAS No: 1805508-92-2
• MF: C₈H₄F₆O₂
• MW: 246.106583595276
• CID: 4962694
• Update Time: 2025-05-21

1,3-Bis(trifluoromethyl)-2,4-dihydroxybenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis(trifluoromethyl)-2,4-dihydroxybenzene

• Inchi： 1S/C8H4F6O2/c9-7(10,11)3-1-2-4(15)5(6(3)16)8(12,13)14/h1-2,15-16H
• InChI Key： JUYLVMOBLHXHSL-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C(F)(F)F)C=1O)O)(F)F

Computed Properties

• Exact Mass: 246.01154834 g/mol
• Monoisotopic Mass: 246.01154834 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 246.11
• XLogP3: 3
• Topological Polar Surface Area: 40.5

Additional information on 1,3-Bis(trifluoromethyl)-2,4-dihydroxybenzene

Comprehensive Overview of 1,3-Bis(trifluoromethyl)-2,4-dihydroxybenzene (CAS No. 1805508-92-2)

1,3-Bis(trifluoromethyl)-2,4-dihydroxybenzene (CAS No. 1805508-92-2) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in advanced materials and pharmaceuticals. The presence of trifluoromethyl groups and hydroxyl groups in its structure makes it a versatile intermediate for synthesizing high-performance polymers, agrochemicals, and specialty chemicals. Researchers and industry professionals are increasingly exploring its utility in organic synthesis and material science, driven by the growing demand for fluorinated compounds in cutting-edge technologies.

One of the key reasons behind the rising interest in 1,3-Bis(trifluoromethyl)-2,4-dihydroxybenzene is its role in the development of fluorinated polymers. These polymers exhibit exceptional thermal stability, chemical resistance, and low surface energy, making them ideal for coatings, electronics, and aerospace applications. The compound's ability to introduce fluorine atoms into molecular frameworks is particularly valuable in designing materials with enhanced performance characteristics. As sustainability becomes a focal point in material science, the demand for eco-friendly fluorinated compounds like this one is expected to grow.

In the pharmaceutical sector, 1,3-Bis(trifluoromethyl)-2,4-dihydroxybenzene is being investigated for its potential as a building block in drug discovery. The trifluoromethyl groups are known to improve the metabolic stability and bioavailability of drug candidates, which aligns with the industry's push for more effective and longer-lasting therapeutics. Recent studies have highlighted its utility in synthesizing small-molecule inhibitors and biologically active compounds, further solidifying its importance in medicinal chemistry.

Another area where this compound shines is in agrochemical research. Fluorinated compounds are widely used in pesticides and herbicides due to their ability to enhance product efficacy and reduce environmental impact. 1,3-Bis(trifluoromethyl)-2,4-dihydroxybenzene serves as a precursor for developing next-generation agrochemicals that meet stringent regulatory standards while maintaining high performance. This aligns with the global trend toward sustainable agriculture and the reduction of harmful chemical residues in food production.

The synthesis and characterization of 1,3-Bis(trifluoromethyl)-2,4-dihydroxybenzene have also been topics of interest in academic and industrial research. Advanced techniques such as NMR spectroscopy and X-ray crystallography have been employed to elucidate its molecular structure and reactivity. These studies provide valuable insights into its behavior under various conditions, enabling researchers to optimize its use in different applications. The compound's stability under high-temperature conditions further enhances its appeal for industrial processes.

From a commercial perspective, the market for fluorinated aromatic compounds is expanding rapidly, driven by advancements in electronics, renewable energy, and healthcare. 1,3-Bis(trifluoromethyl)-2,4-dihydroxybenzene is well-positioned to play a pivotal role in this growth, thanks to its multifunctional properties. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the demands of innovative research and development projects.

In conclusion, 1,3-Bis(trifluoromethyl)-2,4-dihydroxybenzene (CAS No. 1805508-92-2) is a compound of significant scientific and industrial relevance. Its applications span material science, pharmaceuticals, and agrochemicals, reflecting its versatility and potential for future innovations. As research continues to uncover new uses for this compound, its importance in the chemical industry is likely to grow, making it a subject of ongoing interest for researchers and manufacturers alike.